Cas no 51247-09-7 (5'-O-Acetyl-2',3'-dideoxy-3'-fluorouridine)

5'-O-Acetyl-2',3'-dideoxy-3'-fluorouridine structure
51247-09-7 structure
Product Name:5'-O-Acetyl-2',3'-dideoxy-3'-fluorouridine
CAS No:51247-09-7
MF:C11H13FN2O5
MW:272.229726552963
CID:935028
Update Time:2023-08-02

5'-O-Acetyl-2',3'-dideoxy-3'-fluorouridine Chemical and Physical Properties

Names and Identifiers

    • 5'-o-acetyl-2'-3'-dideoxy-3'-fluoro-uridine
    • 5'-O-Acetyl-2',3'-dideoxy-3'-fluorouridine
    • IYSQZWKNZROMSL-QXFUBDJGSA-N
    • 5'-o-Acetyl-2',3'-dideoxy-3'-fluoro-uridine
    • ((2R,3S,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3-fluorotetrahydrofuran-2-yl)methyl acetate
    • Inchi: 1S/C11H13FN2O5/c1-6(15)18-5-8-7(12)4-10(19-8)14-3-2-9(16)13-11(14)17/h2-3,7-8,10H,4-5H2,1H3,(H,13,16,17)/t7-,8+,10+/m0/s1
    • InChI Key: IYSQZWKNZROMSL-QXFUBDJGSA-N
    • SMILES: F[C@H]1C[C@H](N2C=CC(NC2=O)=O)O[C@@H]1COC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 439
  • XLogP3: 0.1
  • Topological Polar Surface Area: 84.9
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